Cas no 28460-14-2 (Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI))

Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI) structure
28460-14-2 structure
Product Name:Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI)
CAS No:28460-14-2
MF:C23H39NO2
MW:361.561267137527
CID:284628
PubChem ID:34246
Update Time:2025-04-19

Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI)
    • (3-tert-butylphenyl) N,N-dihexylcarbamate
    • CARBAMIC ACID, N,N-DIHEXYL-, 3-tert-BUTYLPHENYL ESTER
    • N,N-Dihexylcarbamic acid 3-tert-butylphenyl ester
    • BRN 2295453
    • Phenol, 3-tert-butyl-, dihexylcarbamate
    • 28460-14-2
    • R 948
    • DTXSID30182661
    • Inchi: 1S/C23H39NO2/c1-6-8-10-12-17-24(18-13-11-9-7-2)22(25)26-21-16-14-15-20(19-21)23(3,4)5/h14-16,19H,6-13,17-18H2,1-5H3
    • InChI Key: DQNZWMRPRVZFCM-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(=C1)C(C)(C)C)C(N(CCCCCC)CCCCCC)=O

Computed Properties

  • Exact Mass: 361.29827
  • Monoisotopic Mass: 361.298079487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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